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Compound of Interest

Compound Name: Diiodogermane

CAS No.: 13573-08-5

Cat. No.: B084338

Get Quote

Executive Summary & Molecular Identity
Diiodogermane (

) represents a critical intersection between hydride stability and halide reactivity within Group
14 chemistry. Unlike its lighter carbon analogue (diiodomethane,

),

exhibits enhanced lability at the metal-halide bond, making it a high-value precursor for low-
temperature Chemical Vapor Deposition (CVD) of germanium thin films and a specialized
reagent in organogermanium synthesis.

This guide analyzes the structural integrity, bonding mechanics, and synthetic protocols for

, designed for researchers requiring precise control over germanium functionalization.
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Property Specification

IUPAC Name Diiodogermane

Formula

Molecular Weight 328.45 g/mol

Geometry
Distorted Tetrahedral (

)

Oxidation State Ge(IV)

Primary Utility CVD Precursor, Atomic Layer Deposition (ALD)

Structural Architecture & Bonding Mechanics
The reactivity of

is dictated by the significant difference in atomic radii between the central germanium atom and
the peripheral iodine ligands.

Geometric Parameters
The molecule adopts a

point group symmetry. While ideal tetrahedral geometry implies bond angles of 109.5°, the
steric bulk of the iodine atoms induces a distortion.

Ge-I Bond Length (~2.50 – 2.55 Å): The Ge-I bond is significantly longer than Ge-H, resulting

in a lower bond dissociation energy (BDE). This "weak link" is the primary vector for thermal

decomposition in CVD processes.

Ge-H Bond Length (~1.53 Å): Comparable to monogermane (

), retaining hydridic character.

Angular Distortion: The

angle is expanded (>109.5°, est. 112-114°) due to van der Waals repulsion between the
large iodine electron clouds, consequently compressing the
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angle (<109.5°).

Molecular Orbital Visualization
The bonding involves

hybridization at the Germanium center. However, the high polarizability of Iodine creates a
"soft-soft" interaction character, making the Ge-I bond susceptible to homolytic cleavage under
photolytic or thermal stress.
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Caption: Structural connectivity of Diiodogermane showing steric strain between Iodine

centers.

Synthetic Protocols & Handling
Safety Warning:

is moisture-sensitive and potentially toxic. All manipulations must occur under an inert
atmosphere (Argon/Nitrogen) using Schlenk line or glovebox techniques.

Synthesis via Controlled Iodination
The most authoritative route for high-purity synthesis involves the stoichiometric reaction of

monogermane (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b084338/docs?utm_src=pdf-body-img#technical-monograph-diiodogermane-structural-dynamics-and-synthetic-utility
https://www.benchchem.com/product/b084338/docs?utm_src=pdf-body#technical-monograph-diiodogermane-structural-dynamics-and-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) with elemental iodine (

). This method avoids the contamination risks associated with reducing

.

Reaction Equation:

Step-by-Step Protocol
System Prep: Evacuate a stainless steel or borosilicate glass reaction vessel to

Torr. Passivate the system to remove adsorbed moisture.

Reagent Loading: Introduce elemental Iodine (

) into the reaction chamber (solid phase).

Germane Condensation: Condense

onto the iodine at liquid nitrogen temperatures (-196°C).

Controlled Warming: Allow the mixture to warm slowly to -20°C. The reaction is exothermic;

rapid warming can lead to runaway iodination to

.

Fractionation: The byproduct HI (b.p. -35°C) is more volatile than

. Remove HI via dynamic vacuum fractionation at -30°C to -40°C.

Isolation:

is isolated as a liquid/low-melting solid residue.
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Precursors:
GeH4 (Gas) + I2 (Solid)
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Caption: Cryogenic synthesis workflow for selective iodination of germane.

Spectroscopic Characterization
Identification of

relies on distinguishing the Ge-H hydride modes from the heavy Ge-I modes. The following
data is synthesized from group trends and congener analysis (

,

).

Vibrational Mode
Wavenumber (

)
Intensity Assignment

2080 – 2150 Strong
Symmetric/Asymmetri

c Stretch

820 – 880 Medium Scissoring (Bending)

200 – 280 Strong (Raman) Symmetric Stretch

< 150 Weak Deformation

Note: The Ge-H stretch is distinctively lower than C-H (~2900

) and Si-H (~2200

) due to the reduced bond force constant.
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Reactivity & Applications in CVD
Decomposition Pathway
In Chemical Vapor Deposition,

serves as a "low-thermal-budget" precursor. The weak Ge-I bond allows decomposition at
temperatures significantly lower than

(>500°C).

Mechanism:

Initiation: Homolytic cleavage of Ge-I bond (

).

Propagation: Formation of reactive germylene intermediates (

).

Deposition: Surface adsorption and hydrogen desorption.

Advantages over or
Liquid State: Easier to meter/vaporize than gaseous

.

Labile Ligands: Iodine is a better leaving group than Chlorine, enabling lower deposition

temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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